Cas no 1261917-89-8 (2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol)

• Product Name: 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• CAS No: 1261917-89-8
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• MDL: MFCD18313523
• CID: 1223055
• PubChem ID: 53219216
• Update Time: 2025-06-09

2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol
• 4-Methyl-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• 2-METHYL-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• MFCD18313523
• 1261917-89-8
• DTXSID50684071
• 2-Methyl-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%

• MDL： MFCD18313523
• Inchi： 1S/C18H21NO3S/c1-14-5-6-16(13-18(14)20)15-7-9-17(10-8-15)23(21,22)19-11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3
• InChI Key： RNEMFDLTIOXDIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C)=C(C=2)O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol

Introduction to 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol (CAS No. 1261917-89-8) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol, identified by the CAS number 1261917-89-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a phenolic moiety with a piperidine-sulfonyl group, have positioned it as a compound of interest for investigating novel biological pathways and therapeutic interventions.

At the core of this compound's appeal lies its dual functionality. The phenol group contributes to its solubility and reactivity, making it a versatile scaffold for further derivatization. Meanwhile, the presence of the piperidine-sulfonyl moiety introduces a polar, charged interaction site that can modulate protein-protein interactions or enzyme activities. This combination has garnered attention from researchers exploring mechanisms related to inflammation, neurodegeneration, and metabolic disorders.

Recent studies have highlighted the compound's potential in modulating kinase activity, particularly in pathways associated with cancer progression. The sulfonyl group, in particular, has been shown to interact with the ATP-binding pockets of kinases, potentially inhibiting their catalytic activity. This mode of action aligns with the growing interest in kinase inhibitors as therapeutic agents, though further research is needed to fully elucidate its specificity and selectivity.

One notable area of investigation involves the compound's interaction with NF-κB signaling pathways. In preclinical models, derivatives of this class have demonstrated ability to suppress inflammatory responses by interfering with key transcription factors. The piperidine-sulfonylphenyl moiety appears to stabilize certain protein conformations, thereby reducing the nuclear translocation of NF-κB p65 subunit—a critical step in inflammatory gene expression.

The phenolic group also contributes to redox-sensitive properties, which may be exploited for targeting oxidative stress-related diseases such as Alzheimer's and Parkinson's. Oxidative stress is implicated in the aggregation of misfolded proteins and mitochondrial dysfunction, processes central to neurodegenerative pathogenesis. Preliminary data suggest that 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol can scavenge reactive oxygen species (ROS) while simultaneously modulating downstream signaling cascades involved in neuroprotection.

In terms of synthetic chemistry, the preparation of this compound exemplifies modern medicinal chemistry strategies that emphasize modular construction and functional group tolerance. The synthesis typically involves Suzuki-Miyaura cross-coupling reactions between aryl halides and boronic acids, followed by sulfonylation and methylation steps to introduce the characteristic substituents. Advances in transition-metal catalysis have enabled more efficient and scalable routes, facilitating access to analogues for structure-activity relationship (SAR) studies.

The pharmacokinetic profile of 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol remains an active area of investigation. Initial pharmacokinetic studies indicate moderate oral bioavailability coupled with reasonable tissue distribution, suggesting potential for systemic therapeutic applications. However, challenges related to metabolic stability and efflux transporters may necessitate optimization before clinical translation becomes feasible.

Computational modeling has played an increasingly important role in understanding the interactions between this compound and biological targets. Molecular docking simulations have helped predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights are being used to guide modifications aimed at improving potency while minimizing off-target effects—a critical consideration for drug development.

The broader significance of this molecule extends beyond its immediate therapeutic applications. It serves as a valuable tool for exploring novel chemical scaffolds that bridge pharmacophoric requirements across multiple disease targets. By leveraging its structural features—such as the phenol-piperidine-sulfonyl motif—researchers can develop libraries of derivatives for high-throughput screening campaigns aimed at identifying next-generation bioactive compounds.

Future directions for research on 2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol include exploring its role in modulating epigenetic mechanisms. Some evidence suggests that small molecules capable of influencing histone acetylation or DNA methylation patterns may offer therapeutic benefits beyond traditional kinase inhibition or anti-inflammatory actions. The compound’s ability to interact with both protein targets and potentially nucleic acid structures makes it an intriguing candidate for such investigations.

In conclusion,2-methyl-5-(4-piperidin-1-ylsulfonylphenyl)phenol (CAS No. 1261917-89-8) exemplifies how thoughtful molecular design can yield compounds with multifaceted biological activities relevant to contemporary medicine. Its potential applications span multiple therapeutic areas—from oncology to neurodegenerative diseases—and serve as a foundation for further innovation in chemical biology research. As our understanding of disease mechanisms continues to evolve,this compound stands poised to contribute significantly toward developing novel therapeutic strategies.